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Compound Name: Hafnium tetrachloride

Cat. No.: B085390 Get Quote

Hafnium Tetrachloride: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Hafnium tetrachloride (HfCl₄) is a versatile inorganic compound that serves as a critical

precursor in the synthesis of various hafnium-based materials and as a potent Lewis acid

catalyst in a range of organic transformations. Its unique combination of properties makes it a

compound of significant interest in materials science, catalysis, and potentially in specialized

areas of drug development. This technical guide provides an in-depth overview of the physical

and chemical properties of hafnium tetrachloride, detailed experimental protocols for its

synthesis and purification, and its applications in catalysis, alongside essential safety and

handling information.

Physical Properties
Hafnium tetrachloride is a white, crystalline solid at room temperature.[1][2] It is a

hygroscopic substance that readily absorbs moisture from the air.[3] Key physical properties

are summarized in the table below for easy reference and comparison.
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Property Value References

Molar Mass 320.302 g/mol [1]

Appearance White crystalline solid [1][2]

Density 3.89 g/cm³ [1]

Melting Point 432 °C (810 °F; 705 K) [1][2]

Sublimation Temperature 317 °C [4]

Boiling Point Sublimes at 320 °C [5]

Vapor Pressure 1 mmHg at 190 °C [1][2][5]

Crystal Structure Monoclinic, mP10 [1]

Solubility

Decomposes in water.[1][2]

Soluble in methanol and

acetone.[3][6] Highly soluble in

organic solvents like benzene

and toluene.[7]

Chemical Properties and Reactivity
Hafnium tetrachloride is a Lewis acid, a property that underpins many of its applications in

catalysis.[2][8] Its chemical behavior is characterized by its reactivity towards water and its

ability to form complexes and undergo metathesis reactions.

Hydrolysis
HfCl₄ reacts vigorously with water, including atmospheric moisture, to produce hafnium

oxychloride (HfOCl₂) and hydrogen chloride (HCl).[1][3] This reaction is a critical consideration

for its handling and storage.

Reaction: HfCl₄ + H₂O → HfOCl₂ + 2 HCl[1]
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Complex Formation
As a Lewis acid, hafnium tetrachloride readily forms adducts with Lewis bases. For instance,

it reacts with tetrahydrofuran (THF) to form a 2:1 complex, HfCl₄(THF)₂, which is soluble in

organic solvents and serves as a useful precursor for other hafnium compounds.[1]

Salt Metathesis
HfCl₄ undergoes salt metathesis reactions with various reagents, such as Grignard reagents

and sodium cyclopentadienide, to form organohafnium compounds.[1]

Example: 2 NaC₅H₅ + HfCl₄ → (C₅H₅)₂HfCl₂ + 2 NaCl[1]

Reduction
The reduction of hafnium tetrachloride to lower oxidation states is challenging. However, in

the presence of phosphine ligands, it can be reduced with a sodium-potassium alloy.[1]

Experimental Protocols
Synthesis of Hafnium Tetrachloride
A common laboratory-scale synthesis involves the chlorination of hafnium(IV) oxide in the

presence of a reducing agent like carbon.

Materials:

Hafnium(IV) oxide (HfO₂)

Activated carbon powder

Chlorine gas (Cl₂)

Inert gas (e.g., Argon or Nitrogen)

Quartz tube furnace

Gas flow controllers

Condenser (cold trap)
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Procedure:

Thoroughly mix hafnium(IV) oxide and activated carbon powder in a 1:2 molar ratio.

Place the mixture in a quartz boat and insert it into the center of a quartz tube furnace.

Purge the system with an inert gas for 30 minutes to remove air and moisture.

Heat the furnace to 600-700 °C under a continuous flow of inert gas.

Once the target temperature is reached, introduce a controlled flow of chlorine gas.

The volatile hafnium tetrachloride will form and be carried by the gas stream.

Collect the solid HfCl₄ product in a condenser cooled with a dry ice/acetone bath or liquid

nitrogen.

After the reaction is complete, cool the furnace to room temperature under an inert gas flow.

Carefully collect the crystalline HfCl₄ from the condenser in a dry, inert atmosphere glovebox.

Click to download full resolution via product page

Purification by Sublimation
Hafnium tetrachloride can be purified by sublimation under vacuum to remove less volatile

impurities.

Equipment:

Sublimation apparatus (with a cold finger)

Vacuum pump

Heating mantle

Schlenk line or glovebox for inert atmosphere handling
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Procedure:

In an inert atmosphere, load the crude hafnium tetrachloride into the bottom of the

sublimation apparatus.

Assemble the apparatus, ensuring all joints are well-sealed with high-vacuum grease.

Evacuate the apparatus using a vacuum pump.

Once a high vacuum is achieved, begin to cool the cold finger with a circulating coolant (e.g.,

cold water or a cryogen).

Gently heat the bottom of the apparatus using a heating mantle to a temperature of 150-200

°C.

The hafnium tetrachloride will sublime and deposit as pure crystals on the cold finger.

After the sublimation is complete, turn off the heat and allow the apparatus to cool to room

temperature under vacuum.

Carefully vent the apparatus with an inert gas before dismantling it inside a glovebox to

collect the purified HfCl₄.

Applications in Catalysis
Lewis Acid Catalysis
Hafnium tetrachloride is an effective Lewis acid catalyst for a variety of organic reactions,

including Friedel-Crafts alkylations and acylations, and cycloadditions.[1][8] Its strong Lewis

acidity allows it to activate substrates and promote bond formation.

Illustrative Experimental Protocol: Friedel-Crafts Alkylation of Benzene

Materials:

Anhydrous Hafnium tetrachloride (HfCl₄)

Anhydrous Benzene
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Alkyl halide (e.g., benzyl chloride)

Anhydrous solvent (e.g., dichloromethane)

Schlenk flask and standard glassware for inert atmosphere reactions

Procedure:

Set up a Schlenk flask equipped with a magnetic stirrer and a reflux condenser under an

inert atmosphere.

In the flask, suspend anhydrous hafnium tetrachloride (5 mol%) in anhydrous

dichloromethane.

Add anhydrous benzene to the suspension.

Slowly add the alkyl halide to the reaction mixture at room temperature.

Stir the reaction mixture at room temperature or gentle reflux for the required time (monitored

by TLC or GC).

Upon completion, quench the reaction by carefully adding ice-cold water.

Separate the organic layer, wash it with a saturated sodium bicarbonate solution and then

with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography or distillation.
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Ziegler-Natta Polymerization
Hafnium tetrachloride is a precursor for Ziegler-Natta catalysts, which are highly effective for

the polymerization of alkenes, particularly propylene.[1][9] These catalysts are typically
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prepared by reacting HfCl₄ with an organoaluminum compound.

Safety and Handling
Hafnium tetrachloride is a corrosive and moisture-sensitive material that requires careful

handling.

Handling: Always handle hafnium tetrachloride in a well-ventilated fume hood or a

glovebox under an inert atmosphere (e.g., argon or nitrogen).[1][10] Avoid inhalation of dust

and contact with skin and eyes.[1][10]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves (e.g., nitrile), safety goggles, and a lab coat.[10]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

moisture and incompatible materials such as water, alcohols, and bases.[10]

Spills: In case of a spill, evacuate the area. For small spills, carefully sweep up the solid

material, avoiding dust generation, and place it in a sealed container for disposal. Do not use

water to clean up spills as it will react violently.

First Aid:

Skin Contact: Immediately flush with plenty of water for at least 15 minutes. Remove

contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, holding eyelids

open. Seek immediate medical attention.

Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

This technical guide provides a foundational understanding of the properties, synthesis,

handling, and applications of hafnium tetrachloride. Researchers and professionals are

encouraged to consult the cited references and relevant safety data sheets for more detailed

information before working with this compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b085390?utm_src=pdf-body
https://www.benchchem.com/product/b085390?utm_src=pdf-body
https://ltschem.com/msds/HfCl4.pdf
https://www.mdpi.com/2076-3417/12/21/11222
https://ltschem.com/msds/HfCl4.pdf
https://www.mdpi.com/2076-3417/12/21/11222
https://www.mdpi.com/2076-3417/12/21/11222
https://www.mdpi.com/2076-3417/12/21/11222
https://www.benchchem.com/product/b085390?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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